Cas no 1021223-51-7 (N-(2-{[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-3-methylbutanamide)

• Product Name: N-(2-{[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-3-methylbutanamide
• CAS No: 1021223-51-7
• MF: C₁₈H₂₀FN₅O₂
• MW: 357.382106781006
• CID: 6437554
• PubChem ID: 25791993
• Update Time: 2025-05-20

N-(2-{[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-3-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-3-methylbutanamide
• N-[2-[[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy]ethyl]-3-methylbutanamide
• AKOS024493024
• F5037-0272
• 1021223-51-7
• N-(2-((3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy)ethyl)-3-methylbutanamide

• Inchi： 1S/C18H20FN5O2/c1-12(2)10-16(25)20-8-9-26-17-7-6-15-21-22-18(24(15)23-17)13-4-3-5-14(19)11-13/h3-7,11-12H,8-10H2,1-2H3,(H,20,25)
• InChI Key： BVKQMQSLFHERMM-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1=NN=C2C=CC(=NN12)OCCNC(CC(C)C)=O

Computed Properties

• Exact Mass: 357.16010306g/mol
• Monoisotopic Mass: 357.16010306g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 81.4Ų

Additional information on N-(2-{[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-3-methylbutanamide

N-(2-{[3-(3-Fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-3-methylbutanamide: A Comprehensive Overview

N-(2-{[3-(3-Fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-3-methylbutanamide (CAS No. 1021223-51-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyridazines and has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, pharmacological properties, and recent research findings related to this compound.

Chemical Structure and Synthesis

The chemical structure of N-(2-{[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-3-methylbutanamide is characterized by a triazolopyridazine core substituted with a fluorophenyl group and an alkyl chain. The presence of these functional groups imparts unique properties to the molecule, making it an interesting candidate for drug development. The synthesis of this compound typically involves multi-step reactions, including the formation of the triazolopyridazine ring and subsequent functionalization steps.

Recent studies have explored various synthetic routes to optimize the yield and purity of N-(2-{[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-3-methylbutanamide. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times and improve overall efficiency. This method not only enhances the practicality of large-scale production but also ensures better control over the reaction conditions.

Pharmacological Properties

The pharmacological properties of N-(2-{[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-3-methylbutanamide have been extensively studied in both in vitro and in vivo models. One of the key areas of interest is its potential as an anti-inflammatory agent. Research has demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Additionally, studies have shown that N-(2-{[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-3-methylbutanamide possesses significant antioxidant properties. These properties are attributed to its ability to scavenge free radicals and reduce oxidative stress. This dual action makes it a promising candidate for the treatment of inflammatory diseases and conditions associated with oxidative stress.

Clinical Applications

The potential clinical applications of N-(2-{[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-3-methylbutanamide are diverse and include the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Preclinical studies have shown that this compound effectively reduces inflammation and improves disease outcomes in animal models.

Moreover, recent research has explored the use of N-(2-{[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-3-methylbutanamide in combination with other therapeutic agents to enhance treatment efficacy. For instance, when used in conjunction with conventional anti-inflammatory drugs such as NSAIDs or corticosteroids, it has been shown to provide synergistic effects and reduce side effects associated with long-term use.

Toxicity and Safety Profile

The safety profile of N-(2-{[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-3-methylbutanamide is an important consideration for its potential clinical use. Preclinical toxicity studies have indicated that this compound is well-tolerated at therapeutic doses with minimal adverse effects. However, further research is needed to fully understand its long-term safety profile and potential interactions with other medications.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects. Preliminary results from phase I trials have shown promising outcomes with no significant safety concerns reported. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

Conclusion

In conclusion, N-(2-{[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-3-methylbutanamide (CAS No. 1021223-51-7) represents a promising candidate for the development of novel therapeutic agents. Its unique chemical structure and pharmacological properties make it a valuable addition to the arsenal of drugs used to treat inflammatory diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.

The combination of robust preclinical data and encouraging early clinical results suggests that this compound has significant potential for future drug development. As research progresses, it is expected that further optimizations will enhance its therapeutic profile and pave the way for its eventual approval as a safe and effective treatment option.